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Compound of Interest

Compound Name: 5-Methyl-1-hexanol

Cat. No.: B128172 Get Quote

Essential Safety and Handling Guide for 5-Methyl-1-
hexanol
This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals handling 5-Methyl-1-hexanol.
The following procedural guidance outlines operational plans for safe use and disposal, as well

as emergency response protocols.

Chemical and Physical Properties
A summary of key quantitative data for 5-Methyl-1-hexanol is presented below. Understanding

these properties is crucial for safe handling and storage.
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Property Value

CAS Number 627-98-5[1][2][3][4][5]

Molecular Formula C₇H₁₆O[1][5]

Molecular Weight 116.20 g/mol [5]

Appearance Liquid

Boiling Point 167-170 °C (333-338 °F)[3]

Flash Point 30 °C (86 °F)

Density 0.823 g/mL at 25 °C

Vapor Pressure 0.8 mmHg at 25 °C (estimated)[3]

Operational Plan: Safe Handling and Storage
Adherence to the following procedures is mandatory to ensure a safe laboratory environment

when working with 5-Methyl-1-hexanol.

Engineering Controls
Ventilation: Always handle 5-Methyl-1-hexanol in a well-ventilated area.[1][2] A properly

functioning chemical fume hood is required.

Safety Equipment: Ensure that safety showers and eyewash stations are readily accessible

and in close proximity to the workstation.[2][6]

Ignition Sources: Use explosion-proof electrical, ventilating, and lighting equipment.[1][6]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the primary defense against chemical exposure.[7] All PPE

must be inspected before use.[1]

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[1][8] A face shield may be required for splash

hazards.[9]
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Skin Protection:

Gloves: Handle with chemical-impermeable gloves (e.g., nitrile or butyl rubber).[1][2][10]

Gloves must be inspected prior to use and disposed of properly after handling.[1][10]

Protective Clothing: Wear a lab coat, apron, or other protective clothing to prevent skin

contact.[1][2] For significant exposure risks, fire/flame resistant and impervious clothing is

recommended.[1][8]

Respiratory Protection: If ventilation is inadequate or if exposure limits are likely to be

exceeded, use a full-face respirator with an appropriate vapor cartridge.[2][8]

Safe Handling Procedures
Avoid contact with skin, eyes, and clothing.[1][2][11]

Do not eat, drink, or smoke in handling areas.[1][11]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][2][9]

Use non-sparking tools to prevent ignition.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Keep containers tightly sealed when not in use.[1][2][9]

Wash hands thoroughly after handling.[1][2]

Storage Requirements
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][9]

Keep the storage area cool.[1][6][9]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[6][10]

Emergency and Disposal Plan
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Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact

lenses if present and easy to do.[1][2] Seek immediate medical attention.[11]

Skin Contact: Take off immediately all contaminated clothing.[1] Wash the affected area with

plenty of soap and water.[1][2] If skin irritation occurs, get medical help.[1]

Inhalation: Move the person into fresh air.[1][2] If breathing is difficult, give oxygen.[1][2] If not

breathing, give artificial respiration.[1][2] Seek immediate medical attention.

Ingestion: Rinse mouth with water.[1][2] Do NOT induce vomiting.[1][10] Never give anything

by mouth to an unconscious person.[1] Call a physician or poison control center immediately.

[1][11]

Spill Response
Ensure adequate ventilation and evacuate personnel to a safe area.[1]

Remove all sources of ignition.[1]

Wear appropriate personal protective equipment as outlined above.[1]

Prevent the spill from entering drains.[1][2]

Contain and absorb the spillage with non-combustible, inert absorbent material (e.g., sand,

earth, vermiculite).[9][10]

Collect the absorbed material into a suitable, closed container for disposal using spark-proof

tools.[1][9]

Fire Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide (CO₂).[1][2]
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Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[12]

Specific Hazards: The vapor is flammable and may form explosive mixtures with air.[6]

Vapors may travel to a source of ignition and flash back.[6] Containers may explode when

heated.[6]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][2]

Disposal Plan
Disposal of 5-Methyl-1-hexanol and its containers must be conducted in accordance with all

applicable federal, state, and local regulations.[1][2][9]

Do not allow the chemical to enter drains or the environment.[1]

Where possible, the material should be recycled.[9] Otherwise, it may be disposed of by

burning in a chemical incinerator equipped with an afterburner and scrubber.[9] Contact a

licensed professional waste disposal service.[10]

Procedural Workflow
The following diagram illustrates the logical workflow for the safe handling of 5-Methyl-1-
hexanol, from initial preparation to final disposal.

Caption: Safe Handling Workflow for 5-Methyl-1-hexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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